Cas no 137938-00-2 (Propanamide, 2-(acetylamino)-N-[2-(methylamino)ethyl]-)

• Product Name: Propanamide, 2-(acetylamino)-N-[2-(methylamino)ethyl]-
• CAS No: 137938-00-2
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 1247262
• Update Time: 2024-08-04

Propanamide, 2-(acetylamino)-N-[2-(methylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-(acetylamino)-N-[2-(methylamino)ethyl]-
• Propanamide, 2-(acetylamino)-N-[2-(methylamino)ethyl]-

• Inchi： 1S/C8H17N3O2/c1-6(11-7(2)12)8(13)10-5-4-9-3/h6,9H,4-5H2,1-3H3,(H,10,13)(H,11,12)
• InChI Key： KPBZBQHEPNQYNN-UHFFFAOYSA-N
• SMILES： C(NCCNC)(=O)C(NC(C)=O)C

Computed Properties

• Exact Mass: 187.13221
• Monoisotopic Mass: 187.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.6
• Topological Polar Surface Area: 70.2A^2

Experimental Properties

• PSA: 70.23